A covalent G-site inhibitor for glutathione S-transferase Pi (GSTP1-1)†

Chemical Communications Pub Date: 2017-08-21 DOI: 10.1039/C7CC05829B

Abstract

We herein report the first covalent G-site-binding inhibitor for GST, GS-ESF (1), which irreversibly inhibited the GSTP1-1 function. LC-MS/MS and X-ray structure analyses of the covalently linked GST-inhibitor complex suggested that 1 reacted with Tyr108 of GSTP1-1. The mechanism of covalent bond formation was discussed based on MD simulation results.

Graphical abstract: A covalent G-site inhibitor for glutathione S-transferase Pi (GSTP1-1)
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